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Compound of Interest

Compound Name: 1,9-Dibromononane-D18

Cat. No.: B12395275 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 1,9-
Dibromononane-D18 (CAS No. 150017-89-3). Given the limited availability of experimental

data for the deuterated species, this guide leverages data from its non-deuterated analogue,

1,9-Dibromononane (CAS No. 4549-33-1), which serves as a close proxy. The methodologies

for determining these properties are detailed, and a quality control workflow is presented to

ensure the integrity of the compound for research and development purposes.

Core Physical and Chemical Properties
1,9-Dibromononane-D18 is a deuterated alkyl halide commonly used in synthetic organic

chemistry, particularly as a building block for introducing a nonane-D18 chain into molecules.

Isotopic labeling with deuterium is a powerful technique for tracing metabolic pathways,

understanding reaction mechanisms, and in quantitative analysis using mass spectrometry.

Table 1: Summary of Physical and Chemical Properties
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Property
Value (for 1,9-
Dibromononane)

Value (for 1,9-
Dibromononane-D18)

Chemical Formula C₉H₁₈Br₂ C₉D₁₈Br₂

Molecular Weight 286.05 g/mol [1] 304.16 g/mol [2]

CAS Number 4549-33-1 150017-89-3[2]

Appearance
Clear, colorless to pale yellow

liquid[3]
Liquid[2]

Boiling Point 285-288 °C (lit.)[1][3]

No data available; expected to

be very similar to the non-

deuterated form.

Density 1.407 g/mL at 25 °C (lit.)[3]

No data available; expected to

be slightly higher than the non-

deuterated form.

Refractive Index n20/D 1.496 (lit.)[1][3]

No data available; expected to

be very similar to the non-

deuterated form.

Melting Point -2 °C[1][3]

No data available; expected to

be very similar to the non-

deuterated form.

Flash Point >110 °C (>230 °F)[3] No data available.

Solubility

Insoluble in water. Soluble in

common organic solvents like

ether and hexane.

Insoluble in water. Soluble in

common organic solvents.

Storage

Store in a cool, dry, well-

ventilated area away from

incompatible substances.[3]

2-8°C in a refrigerator is

recommended by some

suppliers.

Note: The physical properties of deuterated compounds are generally very close to their non-

deuterated counterparts. The primary difference is the molecular weight due to the substitution

of hydrogen with deuterium.
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Experimental Protocols
The following are detailed methodologies for the experimental determination of the key physical

properties of 1,9-Dibromononane-D18.

Determination of Boiling Point (Micro-scale Method)
This method is suitable for small sample volumes.

Apparatus:

Thiele tube

Thermometer (0-360 °C)

Capillary tube (sealed at one end)

Small test tube

Rubber band or wire for attaching the test tube to the thermometer

Heating source (Bunsen burner or oil bath)

Mineral oil

Procedure:

Add a small amount (approximately 0.5 mL) of 1,9-Dibromononane-D18 to the small test

tube.

Place the capillary tube, with its open end down, into the test tube containing the sample.

Attach the test tube to the thermometer using a rubber band, ensuring the sample is level

with the thermometer bulb.

Place the assembly into the Thiele tube containing mineral oil, making sure the rubber band

is above the oil level.

Gently heat the side arm of the Thiele tube.[4]
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As the temperature rises, a stream of bubbles will emerge from the capillary tube.

Continue heating until a steady stream of bubbles is observed, then remove the heat.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube

as the apparatus cools.[4]

Determination of Density
Apparatus:

Pycnometer (specific gravity bottle) of a known volume (e.g., 10 mL)

Analytical balance (accurate to ±0.0001 g)

Constant temperature water bath

Procedure:

Clean and dry the pycnometer thoroughly.

Weigh the empty, dry pycnometer and record its mass (m₁).

Fill the pycnometer with 1,9-Dibromononane-D18, ensuring there are no air bubbles.

Place the filled pycnometer in a constant temperature water bath set to 25.0 °C and allow it

to equilibrate.

Once equilibrated, carefully dry the outside of the pycnometer and weigh it. Record the mass

(m₂).

The mass of the liquid is m_liquid = m₂ - m₁.

The density (ρ) is calculated using the formula: ρ = m_liquid / V, where V is the calibrated

volume of the pycnometer.

Determination of Refractive Index
Apparatus:
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Abbe refractometer

Constant temperature water bath connected to the refractometer

Dropper or pipette

Solvent for cleaning (e.g., ethanol or isopropanol) and soft tissue paper

Procedure:

Turn on the refractometer and the attached water bath, setting the temperature to 20.0 °C.

Clean the prism surfaces of the refractometer with a suitable solvent and a soft tissue.

Using a clean dropper, place a few drops of 1,9-Dibromononane-D18 onto the lower prism.

[5]

Close the prisms carefully.

Look through the eyepiece and adjust the controls to bring the dividing line between the light

and dark fields into sharp focus and at the center of the crosshairs.[5]

Read the refractive index value from the scale.

Logical Workflow Visualization
The following diagram illustrates a typical quality control workflow for 1,9-Dibromononane-D18
upon receipt in a research laboratory to ensure its suitability for experimental use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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